N-(2,5-dimethylphenyl)-2-(3-(4-ethylbenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[3-(4-ethylbenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1-yl]acetamide
• InChI: InChI=1S/C28H27N3O3/c1-5-20-9-11-21(12-10-20)26(33)23-15-31(28-22(27(23)34)13-8-19(4)29-28)16-25(32)30-24-14-17(2)6-7-18(24)3/h6-15H,5,16H2,1-4H3,(H,30,32)
• InChI Key: OADZOGLPNBLXLT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=CC(=N3)C)CC(=O)NC4=C(C=CC(=C4)C)C
• Molecular Formula: C28H27N3O3
• Molecular Weight: 453.5 g/mol

Description

N-(2,5-dimethylphenyl)-2-(3-(4-ethylbenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C28H27N3O3 and its molecular weight is 453.542. The purity is usually 95%.
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Scientific Research Applications

Catalysis and Chemical Reactions

• The compound has been studied in the context of catalysis. For instance, Facchetti et al. (2016) explored its role in the preparation of pincer 4-functionalized 2-aminomethylbenzo[h]quinoline ruthenium catalysts used for ketone reduction (Facchetti et al., 2016).

Synthesis of Derivatives

• Yu et al. (2014) reported the synthesis of novel N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives using a method that could potentially involve the compound (Yu et al., 2014).

Biological Activity

• Research by Sharma et al. (2009) on the biological activity of related derivatives, specifically cytotoxicity and topoisomerase I-targeting activity of dibenzo[c,h][1,6]naphthyridin-6-ones, offers insights into potential biomedical applications (Sharma et al., 2009).

Antimicrobial Applications

• Watpade et al. (2017) explored the anti-microbial activity of pyrano quinoline derivatives, which could potentially include studies on compounds similar to the one (Watpade et al., 2017).

Coordination Chemistry

• Sinha et al. (2009) discussed the multifaceted coordination of naphthyridine-functionalized N-heterocyclic carbene, indicating potential applications in coordination chemistry (Sinha et al., 2009).